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Compound of Interest

Compound Name: Dulcite-13C-3

Cat. No.: B12400624

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential information for researchers interested in utilizing
research-grade Dulcitol-13C6. This isotopically labeled sugar alcohol is a critical tool for
investigating galactose metabolism, particularly in the context of the metabolic disorder
galactosemia. This document outlines potential suppliers, summarizes key technical data, and
provides detailed diagrams of relevant metabolic pathways and a representative experimental
workflow.

Sourcing and Specifications of Research-Grade
Dulcitol-13C6

The acquisition of high-purity, well-characterized Dulcitol-13C6 is paramount for reliable and
reproducible experimental outcomes. Several reputable suppliers offer this stable isotope-
labeled compound for research purposes. While specific details such as isotopic purity and the
availability of a Certificate of Analysis (CoA) may vary and require direct inquiry, the following
table summarizes key information for potential suppliers.
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) Product
Supplier
Name(s)

Molecular
CAS Number
Formula

Notes

LGC Standards Dulcitol-13C6

2483735-56-2
(unlabeled: 608- 13C6H1406
66-2)

Offers various
pack sizes (e.g.,
2.5 mg, 25 mQ)
and provides a
Certificate of
Analysis.[1][2][3]

Pharmaffiliates Dulcitol-13C6

2483735-56-2 13Ce6H1406

Described as a
white solid for
use in metabolic
research,
particularly
related to
galactosemia
and

cataractogenesis

4]

Omicron [UL-
Biochemicals, 13Cg]galactitol

Inc. (dulcitol)

608-66-2

Not specified
(unlabeled)

Provides pricing
for various unit
sizes (e.g., 0.050
g,0.10g, 0.25

9).[5]

Santa Cruz [UL-

Biotechnology 13Cg]galactitol

608-66-2

(3C)6H1406
(unlabeled)

Marketed as a
biochemical for
research

purposes.[6]

Dulcitol-13Ce

Diepoxide

Axios Research

Not Available 1BC6H1004

A derivative of
Dulcitol-13C6,
used as a
reference
standard for

Galactose.[7]
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The Role of Dulcitol-13C6 in Metabolic Research

Dulcitol (also known as galactitol) is a sugar alcohol formed from the reduction of galactose. In
healthy individuals, galactose is primarily metabolized through the Leloir pathway. However, in
individuals with galactosemia, a genetic disorder characterized by a deficiency in one of the
enzymes of the Leloir pathway, galactose is shunted into an alternative route: the polyol
pathway.[8]

The accumulation of dulcitol in tissues is a key pathological feature of galactosemia, leading to
serious complications such as cataracts, brain damage, and liver dysfunction.[8][9] The use of
Dulcitol-13C6 allows researchers to trace the fate of galactose through the polyol pathway,
providing a powerful tool to:

« Investigate the kinetics of dulcitol formation and accumulation in various cell and animal
models of galactosemia.

e Screen for and evaluate the efficacy of potential therapeutic agents aimed at inhibiting the
polyol pathway or otherwise mitigating the toxic effects of dulcitol.

» Elucidate the downstream metabolic consequences of dulcitol accumulation.

Key Metabolic Pathways
The Leloir Pathway of Galactose Metabolism

The primary route for galactose metabolism is the Leloir pathway, which converts galactose
into glucose-1-phosphate. This pathway involves a series of enzymatic reactions.[10][11][12] A
deficiency in the GALT enzyme is the most common cause of classic galactosemia.
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Caption: The Leloir Pathway for galactose metabolism.
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The Polyol Pathway

In states of galactose excess, such as in galactosemia, the polyol pathway becomes a
significant route for galactose metabolism. This pathway involves the reduction of galactose to
dulcitol, a reaction catalyzed by aldose reductase.[13][14][15]
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Galactose Aldose Reductase Dulcitol (Galactitol)
NADP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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